Cas no 1518486-61-7 (1-(2-Amino-4-chlorophenyl)-2-ethoxy-ethanone)

• Product Name: 1-(2-Amino-4-chlorophenyl)-2-ethoxy-ethanone
• CAS No: 1518486-61-7
• MF: C₁₀H₁₂ClNO₂
• MW: 213.660781860352
• CID: 4701454
• Update Time: 2025-10-23

1-(2-Amino-4-chlorophenyl)-2-ethoxy-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2-Amino-4-chlorophenyl)-2-ethoxyethan-1-one
• 1-(2-Amino-4-chlorophenyl)-2-ethoxy-ethanone

• Inchi： 1S/C10H12ClNO2/c1-2-14-6-10(13)8-4-3-7(11)5-9(8)12/h3-5H,2,6,12H2,1H3
• InChI Key： IPMYTGXFRGSSDQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)N)C(COCC)=O

Computed Properties

• Exact Mass: 213.0556563 g/mol
• Monoisotopic Mass: 213.0556563 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52.3
• Molecular Weight: 213.66

Additional information on 1-(2-Amino-4-chlorophenyl)-2-ethoxy-ethanone

Research Brief on 1-(2-Amino-4-chlorophenyl)-2-ethoxy-ethanone (CAS: 1518486-61-7): Recent Advances and Applications

1-(2-Amino-4-chlorophenyl)-2-ethoxy-ethanone (CAS: 1518486-61-7) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents targeting various diseases. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activities, and potential applications in pharmaceutical research.

Recent literature indicates that 1-(2-Amino-4-chlorophenyl)-2-ethoxy-ethanone has been utilized as a precursor in the synthesis of heterocyclic compounds with promising pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its role in the development of kinase inhibitors, which are critical in cancer therapy. The compound's unique structural features, including the chloro and ethoxy substituents, contribute to its reactivity and ability to form diverse derivatives with enhanced biological activity.

In addition to its synthetic utility, 1-(2-Amino-4-chlorophenyl)-2-ethoxy-ethanone has been investigated for its direct biological effects. Preliminary in vitro studies suggest that it exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. This finding opens new avenues for its potential use in anti-inflammatory drug development. However, further in vivo studies are required to validate these observations and assess the compound's safety profile.

The compound's physicochemical properties, such as solubility and stability, have also been a subject of recent research. Advanced analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, have been employed to characterize its purity and structural integrity. These studies are essential for ensuring the reproducibility of its synthesis and its suitability for large-scale pharmaceutical production.

Looking ahead, the potential applications of 1-(2-Amino-4-chlorophenyl)-2-ethoxy-ethanone extend beyond its current uses. Researchers are exploring its incorporation into drug delivery systems, where its chemical properties could enhance the bioavailability of therapeutic agents. Furthermore, computational modeling studies are underway to predict its interactions with biological targets, which could accelerate the discovery of new drugs.

In conclusion, 1-(2-Amino-4-chlorophenyl)-2-ethoxy-ethanone (CAS: 1518486-61-7) represents a versatile and valuable compound in the realm of chemical biology and pharmaceutical research. Its role as a synthetic intermediate and its emerging biological activities underscore its importance in drug discovery. Continued research efforts are expected to uncover additional applications and optimize its use in the development of next-generation therapeutics.